4-[(2-naphthylsulfonyl)methyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-(naphthalen-2-ylsulfonylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H12N2O2S2/c15-14-16-12(8-19-14)9-20(17,18)13-6-5-10-3-1-2-4-11(10)7-13/h1-8H,9H2,(H2,15,16)
• InChI Key: YCJGSUFREAGFQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)CC3=CSC(=N3)N
• Molecular Formula: C14H12N2O2S2
• Molecular Weight: 304.4 g/mol

Description

4-[(2-naphthylsulfonyl)methyl]-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazole-based compound that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

• Experimental and Theoretical Studies : A related compound, methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, was synthesized and characterized through XRD, FT-IR, UV-Vis, and NMR techniques. Theoretical computations using the density functional theory (DFT) method provided insights into molecular and chemical properties, revealing electrophilic and nucleophilic nature, and non-linear optical behaviors (Gültekin et al., 2020).

• Antimicrobial Efficacy : Synthesis of novel azetidinone and thiazolidinones derivatives, including 2-Amino-4-(2-naphthalenyl) thiazole, showcased antimicrobial efficacy against specific bacterial strains, highlighting the compound's potential in developing antimicrobial agents (Patel & Mehta, 2006).

Chemical Properties and Interactions

• NBO and HOMO-LUMO Analysis : The sulfonamide compound, 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, was synthesized and characterized, with its stability analyzed through natural bond orbital (NBO) analysis. This study provides insights into the chemical interactions and electronic properties of such compounds (Sarojini et al., 2012).

• Polymer Functionalization : Research into poly(propylene amine) dendrimers functionalized with naphthylsulfonamide units showed significant photophysical properties changes upon functionalization. This indicates potential applications in materials science, especially in modifying optical and electronic properties of polymers (Pina et al., 2004).

Potential Applications

• Fluorinated Polyimides : A study on novel fluorinated polyimides derived from bis(ether amine) monomers, including naphthalene derivatives, showed that these materials possess low moisture absorption and dielectric constants, suggesting their use in electronic applications (Chung & Hsiao, 2008).

• Organic Synthesis : The preparation and properties of 2-methyl-4-tosyl-1,3-thiazole-5-sulfonyl chloride were explored, demonstrating its utility as an efficient electrophilic reagent in synthesizing sulfonamides and facilitating nucleophilic substitution reactions, which is crucial for organic synthesis (Turov et al., 2014).